Cas no 2138437-32-6 (ethyl 2-(3-formyl-4-methyl-1H-pyrazol-1-yl)-3-methylbutanoate)

• Product Name: ethyl 2-(3-formyl-4-methyl-1H-pyrazol-1-yl)-3-methylbutanoate
• CAS No: 2138437-32-6
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 6508105
• PubChem ID: 165460717
• Update Time: 2025-10-29

ethyl 2-(3-formyl-4-methyl-1H-pyrazol-1-yl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-731293
• 2138437-32-6
• ethyl 2-(3-formyl-4-methyl-1H-pyrazol-1-yl)-3-methylbutanoate

• Inchi： 1S/C12H18N2O3/c1-5-17-12(16)11(8(2)3)14-6-9(4)10(7-15)13-14/h6-8,11H,5H2,1-4H3
• InChI Key： RSGQLTAKKGGNLP-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C)C)N1C=C(C)C(C=O)=N1)=O

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.2Ų

Additional information on ethyl 2-(3-formyl-4-methyl-1H-pyrazol-1-yl)-3-methylbutanoate

Ethyl 2-(3-formyl-4-methyl-1H-pyrazol-1-yl)-3-methylbutanoate: A Comprehensive Overview

Ethyl 2-(3-formyl-4-methyl-1H-pyrazol-1-yl)-3-methylbutanoate, identified by the CAS number 2138437-32-6, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of esters, specifically featuring a pyrazole ring with substituents that confer unique chemical properties. The structure of this molecule is characterized by a pyrazole moiety, which is a five-membered aromatic ring containing two adjacent nitrogen atoms. The substituents on the pyrazole ring include a formyl group at position 3 and a methyl group at position 4, while the ester group is attached at position 1 of the pyrazole ring.

The synthesis of ethyl 2-(3-formyl-4-methyl-1H-pyrazol-1-yl)-3-methylbutanoate involves a series of well-defined chemical reactions, including nucleophilic substitutions, condensations, and esterifications. These reactions are typically carried out under controlled conditions to ensure high yields and purity of the final product. The compound's structure has been extensively studied using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, which have provided detailed insights into its molecular configuration and stability.

One of the most notable applications of this compound lies in its potential as a precursor in drug development. Pyrazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have highlighted the potential of ethyl 2-(3-formyl-4-methyl-1H-pyrazol-1-yl)-3-methylbutanoate as a lead compound in the design of new therapeutic agents for conditions such as inflammation, cancer, and neurodegenerative diseases. For instance, researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological applications, ethyl 2-(3-formyl-4-methyl-1H-pyrazol-1-yl)-3-methylbutanoate has also found use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, particularly in the development of semiconducting materials for use in thin-film transistors and light-emitting diodes (LEDs). Recent advancements in this area have demonstrated that incorporating pyrazole derivatives into polymer matrices can significantly enhance the electrical conductivity and stability of these materials.

From an environmental perspective, the biodegradability and toxicity profile of ethyl 2-(3-formyl-4-methyl-1H-pyrazol-1-ylium)butanoate have been evaluated to ensure its safe handling and disposal. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as temperature and pH levels. Furthermore, toxicity assessments have revealed that it poses minimal risk to aquatic organisms when used within recommended limits.

Looking ahead, ongoing research is focused on optimizing the synthesis of ethyl 2-(3-formyl-4-methyl-1H-pyrazol-1-yl)-3-methylbutanoate to enhance its scalability and reduce production costs. Researchers are also exploring novel functionalization strategies to expand its range of applications in fields such as catalysis and sensing technologies.

In conclusion, ethyl 2-(3-formyl-4-methyl-1H-pyrazol-1-ylethoxy)butanoate stands as a versatile compound with promising prospects across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application development, underscore its importance as a valuable tool in modern chemistry and materials science.